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Compound of Interest

Compound Name: 2-Propylcyclopentanone

Cat. No.: B073189

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of 2-
Propylcyclopentanone, a compound utilized in various industrial and scientific research
applications.[1] The following procedures are based on established best practices for chemical
waste management and the known hazards of this compound.

Disclaimer: This guide is intended for informational purposes. It is imperative to consult with
your institution's Environmental Health and Safety (EHS) department for specific guidance and
to comply with all local, state, and federal regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn. 2-Propylcyclopentanone is classified as a flammable liquid and is
known to cause skin and serious eye irritation. It may also cause respiratory irritation.[2]

Recommended PPE:
e Gloves: Chemical-resistant gloves (e.qg., nitrile).

» Eye Protection: Tightly fitting safety goggles with side-shields.[1]
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o Lab Coat: A standard laboratory coat. Fire/flame resistant and impervious clothing is
recommended.[1]

» Respiratory Protection: Use in a well-ventilated area. If exposure limits are exceeded or
irritation is experienced, a full-face respirator may be necessary.[1]

Quantitative Data Summary

Property Value Source

Molecular Formula C8H140 PubChem|[2]
Molecular Weight 126.20 g/mol PubChem|[2]
Flash Point 56.9°C LookChem[3]
Boiling Point 183°C (estimate) LookChem([3]
Density 0.9017 g/cm3 LookChem][3]
GHS Hazard Codes H226, H315, H319, H335 PubChem[2]

Step-by-Step Disposal Procedure

The primary method for the disposal of 2-Propylcyclopentanone is through an approved
hazardous waste disposal program.[4] Do not dispose of this chemical down the drain or in
regular trash.[4][5]

1. Waste ldentification and Segregation:

o Clearly label a dedicated, sealable waste container as "Hazardous Waste: 2-
Propylcyclopentanone”.[4]

¢ Include the full chemical name; abbreviations are not permitted.[4]

o Segregate this waste from incompatible materials. As a flammable liquid, it should be stored
away from oxidizing agents.

2. Containerization:
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Use a chemically compatible and leak-proof container. Plastic bottles are often preferred
over glass for hazardous waste when compatibility is not an issue.[4]

Ensure the container is in good condition with no leaks or rust.[6]

For liquid waste, such as solutions containing the compound, use a sealable liquid waste
container.

For solid waste contaminated with 2-Propylcyclopentanone (e.g., absorbent materials,
gloves, weighing paper), place them in a designated solid hazardous waste container.[6]

. Spill and Contamination Management:

Small Liquid Spills: Absorb the material with an inert absorbent such as vermiculite, dry
sand, or earth.[7] Do not use combustible materials like paper towels as the primary
absorbent.[7] Collect the absorbed material using spark-proof tools and place it into the
designated hazardous waste container.[1]

Contaminated Labware: Glassware contaminated with 2-Propylcyclopentanone should be
triple-rinsed with a suitable solvent. The rinsate must be collected and treated as hazardous
waste.[6] After rinsing, the glassware may be washed for reuse.

Empty Containers: Empty containers that held 2-Propylcyclopentanone should be triple-
rinsed with an appropriate solvent. The rinsate must be collected and disposed of as
hazardous waste.[8] After this procedure, the container may be disposed of in the regular
trash after defacing the label.[8]

. Storage of Hazardous Waste:

Store the hazardous waste container in a designated, well-ventilated, and cool area, away
from sources of ignition.[9]

The storage area should be clearly marked as a hazardous waste accumulation point.
Keep the waste container tightly closed except when adding waste.[6][10]

. Final Disposal:
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» Arrange for the collection of the hazardous waste container by your institution's EHS
department or a licensed hazardous waste disposal contractor.[8]

o Complete all required paperwork, such as a hazardous waste information form or manifest,
accurately listing all chemical constituents and their quantities.[4]

Disposal Workflow Diagram
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2-Propylcyclopentanone Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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